Cas no 2034543-63-8 (1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione)

• Product Name: 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• CAS No: 2034543-63-8
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 5998386
• PubChem ID: 119101428
• Update Time: 2025-05-20

1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione
• AKOS026692614
• 1-(3-chlorobenzyl)-3-methyl-1,3-dihydrobenzo[c][1,2,5]thiadiazole 2,2-dioxide
• 3-[(3-chlorophenyl)methyl]-1-methyl-2lambda6,1,3-benzothiadiazole 2,2-dioxide
• F6510-4278
• 2034543-63-8
• 1-[(3-chlorophenyl)methyl]-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

• Inchi： 1S/C14H13ClN2O2S/c1-16-13-7-2-3-8-14(13)17(20(16,18)19)10-11-5-4-6-12(15)9-11/h2-9H,10H2,1H3
• InChI Key： XHZIMBPYXBRSAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN1C2C=CC=CC=2N(C)S1(=O)=O

Computed Properties

• Exact Mass: 308.0386265g/mol
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49Ų

Additional information on 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

Comprehensive Guide to 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS No. 2034543-63-8)

1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione (CAS No. 2034543-63-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzothiadiazole derivative exhibits unique chemical properties, making it a valuable intermediate in drug discovery and advanced material applications. Researchers are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's molecular structure features a benzothiadiazole core substituted with a 3-chlorophenylmethyl group and a methyl group, contributing to its distinct electronic and steric characteristics. These structural attributes make 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione particularly interesting for applications requiring precise molecular interactions. Current studies focus on its potential as a building block for pharmaceutical intermediates and functional materials.

In pharmaceutical research, 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione is being investigated for its role in developing novel therapeutic agents. Its benzothiadiazole scaffold is known to exhibit biological activity, and modifications to this core structure can lead to compounds with enhanced efficacy. Researchers are particularly interested in its potential applications in central nervous system (CNS) targeting and anti-inflammatory agents, aligning with current trends in personalized medicine.

From a materials science perspective, this compound's electron-deficient benzothiadiazole unit makes it valuable for developing organic semiconductors and photovoltaic materials. With the growing demand for renewable energy solutions, compounds like 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione are gaining importance in the development of organic light-emitting diodes (OLEDs) and solar cell technologies. Its ability to facilitate electron transport makes it a promising candidate for next-generation electronic devices.

The synthesis of 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Recent advancements in green chemistry approaches have focused on optimizing these synthetic routes to reduce environmental impact while maintaining efficiency. This aligns with the pharmaceutical industry's increasing emphasis on sustainable synthesis methods.

Analytical characterization of 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods ensure the compound's structural integrity and purity, which are critical for research applications. The availability of high-quality analytical data for this compound has facilitated its adoption in various research programs.

Market demand for specialized compounds like 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione continues to grow, particularly in the contract research organization (CRO) sector. Pharmaceutical companies and academic institutions are increasingly outsourcing the synthesis of such complex intermediates to specialized suppliers who can provide custom synthesis services with guaranteed quality and scalability.

Storage and handling of 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

Future research directions for 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione may explore its potential in bioconjugation chemistry and targeted drug delivery systems. The compound's modifiable structure offers opportunities for creating novel derivatives with tailored properties. Additionally, its application in materials informatics approaches could accelerate the discovery of new functional materials with optimized electronic properties.

For researchers seeking high-purity 1-(3-chlorophenyl)methyl-3-methyl-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione, it's essential to work with reputable suppliers who can provide comprehensive certificates of analysis (CoA) and detailed technical specifications. The compound's CAS No. 2034543-63-8 serves as a unique identifier for precise sourcing and regulatory compliance in research applications.